Peribysin H
Overview
Description
Peribysin H is a natural product found in Periconia and Periconia byssoides with data available.
Scientific Research Applications
Cell Adhesion Inhibition
Peribysin H, along with other peribysins like Peribysin E, has been noted for its role in inhibiting cell adhesion. Specifically, it has been found to inhibit the adhesion of human leukemia HL-60 cells to human umbilical vein endothelial cells (HUVEC). This characteristic makes it a significant compound in studying cell adhesion mechanisms and potentially in the development of therapies targeting diseases involving abnormal cell adhesion, such as certain types of cancer or thrombosis. (Yamada et al., 2006)
Synthesis and Structural Study
Considerable efforts have been made in the synthesis and structural study of peribysin H and its analogs. For instance, diverted total syntheses of peribysin E analogues, which are structurally similar to peribysin H, have been developed. These synthetic routes are notable for their protecting-group-free syntheses and for providing the shortest route to these functionally embellished hydrindanes. Such synthetic pathways are crucial for facilitating the study and potential pharmaceutical application of peribysin H and its derivatives. (Handore & Reddy, 2013)
properties
Product Name |
Peribysin H |
|---|---|
Molecular Formula |
C15H24O4 |
Molecular Weight |
268.35 g/mol |
IUPAC Name |
(4S,5aR,7R,9S,9aR,9bS)-3-(hydroxymethyl)-9,9a-dimethyl-4,5,5a,6,7,8,9,9b-octahydro-2H-benzo[g][1]benzofuran-4,7-diol |
InChI |
InChI=1S/C15H24O4/c1-8-3-11(17)4-10-5-12(18)13-9(6-16)7-19-14(13)15(8,10)2/h8,10-12,14,16-18H,3-7H2,1-2H3/t8-,10+,11+,12-,14+,15+/m0/s1 |
InChI Key |
QEXRZUDGYUWYSA-FTILBUFSSA-N |
Isomeric SMILES |
C[C@H]1C[C@H](C[C@H]2[C@@]1([C@H]3C(=C(CO3)CO)[C@H](C2)O)C)O |
Canonical SMILES |
CC1CC(CC2C1(C3C(=C(CO3)CO)C(C2)O)C)O |
synonyms |
peribysin H |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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